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Compound of Interest

Compound Name: 3-Methyl-4-nitro-1H-pyrazole

Cat. No.: B052793 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Globally Harmonized System

(GHS) classification for the chemical compound 3-Methyl-4-nitro-1H-pyrazole. The

information is compiled from various safety data sheets and chemical databases to assist

researchers, scientists, and drug development professionals in understanding its potential

hazards and handling it safely.

GHS Hazard Classification
3-Methyl-4-nitro-1H-pyrazole is classified as a hazardous chemical under the GHS. However,

there are some variations in the classification across different suppliers. A consolidated

summary of the GHS classification is presented below.

Signal Word:Danger or Warning[1][2][3][4]

Pictograms:
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Pictogram GHS Hazard Class

alt text Acute Toxicity (dermal)

alt text Serious Eye Damage

alt text
Specific Target Organ Toxicity (repeated

exposure)

alt text
Acute Toxicity (oral), Skin Irritation, Eye

Irritation, Respiratory Irritation

Hazard Statements:

A comprehensive list of hazard statements associated with 3-Methyl-4-nitro-1H-pyrazole is

provided in the table below. It is important to note that the specific hazard statements may vary

slightly between suppliers.
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Code Hazard Statement Source(s)

H302 Harmful if swallowed.[1][2][3]
Merck, Sigma-Aldrich, Fisher

Scientific

H311 Toxic in contact with skin.[1][2] Merck, Sigma-Aldrich

H315 Causes skin irritation.[1][2][3]
Merck, Sigma-Aldrich, Fisher

Scientific

H318
Causes serious eye damage.

[1][2]
Merck, Sigma-Aldrich

H319
Causes serious eye irritation.

[3]
Fisher Scientific

H332 Harmful if inhaled.[4] Apollo Scientific

H335
May cause respiratory

irritation.[3][4]

Fisher Scientific, Apollo

Scientific

H372

Causes damage to organs

(spleen, Thyroid) through

prolonged or repeated

exposure.[1][2]

Merck, Sigma-Aldrich

H412
Harmful to aquatic life with

long lasting effects.[1][2]
Merck, Sigma-Aldrich

Precautionary Statements:

A selection of key precautionary statements is listed below. For a complete list, refer to the

safety data sheet from the specific supplier.

Prevention: P260, P264, P270, P273, P280[2]

Response: P301 + P312, P302 + P352 + P312, P305 + P351 + P338 + P310, P314[2]

Storage: P405[2]

Disposal: P501[2]
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Quantitative Data
The following tables summarize the available quantitative data for 3-Methyl-4-nitro-1H-
pyrazole.

Physical and Chemical Properties

Property Value Source(s)

Molecular Formula C4H5N3O2 [5]

Molecular Weight 127.10 g/mol [6]

Appearance Yellow, Solid Crystalline [7]

Melting Point 131 - 134 °C [7]

Boiling Point 325 °C [7]

Toxicological Data

Detailed quantitative toxicological data such as LD50 or LC50 values for 3-Methyl-4-nitro-1H-
pyrazole are not consistently provided in publicly available sources. The GHS classifications

are based on a combination of available data, computational models, and comparison with

structurally similar compounds.

Experimental Protocols
While specific experimental reports for the GHS classification of 3-Methyl-4-nitro-1H-pyrazole
are not publicly available, this section outlines the general methodologies used to determine

the cited GHS hazard classifications. These protocols are typically based on OECD

(Organisation for Economic Co-operation and Development) guidelines.

Acute Oral Toxicity (H302: Harmful if swallowed)

The assessment of acute oral toxicity is generally conducted using methods like the OECD Test

Guideline 420 (Fixed Dose Procedure), 423 (Acute Toxic Class Method), or 425 (Up-and-Down

Procedure).[8] These studies involve the administration of the substance to animals, typically
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rats, at various dose levels to determine the LD50 (the dose that is lethal to 50% of the test

population).[8] The classification is then based on the LD50 value.[8]

Acute Dermal Toxicity (H311: Toxic in contact with skin)

Similar to oral toxicity, dermal toxicity is assessed by applying the substance to the skin of

animals (often rabbits or rats) under controlled conditions (e.g., OECD Test Guideline 402). The

dermal LD50 is determined, and the substance is classified accordingly.

Skin Irritation (H315: Causes skin irritation)

Skin irritation potential is evaluated by applying the test substance to the skin of an animal

(typically a rabbit) and observing the resulting skin reactions over a period of time (e.g., OECD

Test Guideline 404).[7] The degree of erythema (redness) and edema (swelling) is scored to

determine the irritation level.[6] In vitro methods using reconstructed human epidermis models

are also increasingly used (e.g., OECD Test Guideline 439).[4][9]

Serious Eye Damage/Eye Irritation (H318/H319)

This is assessed by instilling the substance into the eye of an animal (historically the Draize

test in rabbits, OECD Test Guideline 405) and observing the effects on the cornea, iris, and

conjunctiva.[10] The severity and reversibility of the effects determine whether the substance is

classified as causing serious eye damage or eye irritation.[10] A variety of in vitro and ex vivo

test methods are now available and preferred to reduce animal testing, such as the Bovine

Corneal Opacity and Permeability (BCOP) test (OECD 437) and tests using reconstructed

human cornea-like epithelium (OECD 492).[2]

Specific Target Organ Toxicity - Repeated Exposure (H372)

This hazard is determined through repeated dose toxicity studies (e.g., 28-day or 90-day

studies) in animals, as outlined in OECD Test Guidelines 407 and 408.[11] Animals are

administered the substance daily for the study duration, and various endpoints are evaluated,

including clinical observations, body weight, hematology, clinical biochemistry, and

histopathology of target organs.[12] The classification is based on the dose at which significant

toxic effects are observed in specific organs.[12]

Hazard to the Aquatic Environment - Long-term (Chronic) (H412)
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The long-term aquatic hazard is assessed by evaluating the substance's chronic toxicity to

aquatic organisms (fish, crustaceans, algae), as well as its persistence (degradability) and

bioaccumulation potential.[13] Standardized tests, such as the fish early-life stage toxicity test

(OECD 210) and the daphnia reproduction test (OECD 211), are used to determine the No-

Observed-Effect Concentration (NOEC).[5][14]

Visualizations
The following diagram illustrates the logical workflow for the GHS hazard classification of a

chemical substance, using 3-Methyl-4-nitro-1H-pyrazole as an example.
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GHS Classification Workflow for a Chemical Substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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